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Compound of Interest

Compound Name: 4-Oxoheptanoic acid

Cat. No.: B1336091

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Oxoheptanoic acid, a keto acid with the molecular formula C7H1203, possesses a chemical
structure that makes it a molecule of interest in various scientific domains. Its bifunctional
nature, containing both a carboxylic acid and a ketone group, allows for a range of chemical
modifications and potential biological interactions. This technical guide provides a
comprehensive overview of the physicochemical properties, synthesis, and analytical
methodologies related to 4-oxoheptanoic acid, tailored for a scientific audience. While direct
research into the specific biological signaling pathways of 4-oxoheptanoic acid is limited, this
document also explores the broader context of keto acid metabolism and the known biological
activities of structurally similar compounds.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-oxoheptanoic acid is
fundamental for its application in research and development. The key quantitative data for this
compound are summarized in the table below.
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Property Value Reference(s)
Molecular Weight 144.17 g/mol [1112]
Molecular Formula C7H1203 [1]

CAS Number 924-97-0 [1]

Density 1.061 g/cm3 [3]

Boiling Point 268.7 °C at 760 mmHg [3]

Flash Point 130.6 °C [3]

ACHSNZNVVUIPJX-
INChl Key [1]
UHFFFAOYSA-N

Canonical SMILES CCCC(=0)CCC(=0)0 [1]

Synthesis and Analysis
Synthesis of Oxo-Carboxylic Acids

While a specific, detailed synthesis protocol for 4-oxoheptanoic acid is not readily available in
peer-reviewed literature, the synthesis of structurally related oxo-carboxylic acids can be
instructive. For instance, the synthesis of 7-chloro-2-oxoheptanoic acid has been achieved
through a two-step process involving a Grignard reaction with diethyl oxalate followed by
hydrolysis[4]. General methods for the synthesis of oxoalkenoic acids from 2-alkylfurans have
also been reported and could potentially be adapted[5].

Analytical Methodologies

The analysis of 4-oxoheptanoic acid, particularly in biological matrices, typically requires
chromatographic methods coupled with mass spectrometry. Due to the polar nature and low
volatility of carboxylic acids, derivatization is often a necessary step for successful gas
chromatography-mass spectrometry (GC-MS) analysis.

Experimental Protocol: GC-MS Analysis of Oxo-Carboxylic Acids (General Protocol)

This protocol is a generalized procedure based on methods for similar analytes and would
require optimization for 4-oxoheptanoic acid.
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o Sample Preparation (from a biological matrix like plasma or urine):

o

To 100 pL of the sample, add an appropriate internal standard.

[¢]

Acidify the sample to a pH below 2 using a suitable acid (e.g., HCI).

[¢]

Perform a liquid-liquid extraction with an organic solvent such as ethyl acetate (3 x 500
pL).

o

Pool the organic layers and evaporate to dryness under a stream of nitrogen.
» Derivatization (Silylation):

o To the dried extract, add 50 pL of a silylating agent (e.g., N,O-
Bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane - BSTFA + 1% TMCS)
and 50 pL of a suitable solvent (e.g., pyridine or acetonitrile).

o Seal the vial and heat at 60-80°C for 30-60 minutes.
o Cool the sample to room temperature before injection.
e GC-MS Instrumentation and Conditions:

o Gas Chromatograph: Equipped with a capillary column suitable for fatty acid analysis
(e.g., DB-5ms).

o Carrier Gas: Helium at a constant flow rate.
o Injection Mode: Splitless.

o Temperature Program: An initial temperature of ~70°C, held for 2 minutes, followed by a
ramp to ~280°C at 10°C/min, and a final hold for 5 minutes. (This is an example and
requires optimization).

o Mass Spectrometer: Operated in electron ionization (ElI) mode. Data can be acquired in
full scan mode for identification or selected ion monitoring (SIM) mode for quantification.

Workflow for GC-MS Analysis of 4-Oxoheptanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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